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Introduction to Fluindapyr

Fluindapyr is a novel, broad-spectrum fungicide from the chemical class of pyrazolecarboxamides. It

belongs to the Fungicide Resistance Action Committee (FRAC) Group 7, classified as a Succinate

Dehydrogenase Inhibitor (SDHI) [1]. Its primary mode of action is the inhibition of succinate

dehydrogenase in the mitochondrial electron transport chain, disrupting cellular respiration and energy

production in pathogenic fungi [1].

Research indicates that Fluindapyr "has been shown to be highly effective in controlling a broad range of

plant diseases," including powdery mildew, on various crops [1]. Specific studies have confirmed that "the

efficacy of fluindapyr against cucumber powdery mildew... was proved good in China," highlighting its

excellent application prospects in cucumber cultivation [2].

Efficacy Data and Key Properties

The following tables summarize core data on Fluindapyr's efficacy against cucumber powdery mildew and

its relevant physicochemical properties.

Table 1: Documented Efficacy and Pathogen Control Spectrum
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Aspect Description

Target Pathogen Podosphaera xanthii, the causal agent of cucurbit powdery mildew [3] [4].

Reported Efficacy Proven to have good efficacy against cucumber powdery mildew in China [2].

Resistance Note Studies show it controls pathogens resistant to other chemical classes [5].

Table 2: Physicochemical and Environmental Fate Properties

Property Value / Description

Molecular Mass 351.37 g/mol [1].

Water Solubility (pH 7, 20°C) 1.63 mg/L (Low) [1].

Octanol-Water Partition Coefficient (Log P) 4.12 (High) [1].

Soil Degradation (Aerobic DT₅₀) 244 days (Persistent) [1].

Vapour Pressure (20°C) 2.85 x 10⁻⁵ mPa (Low volatility) [1].

Detailed Experimental Protocol for Residue Analysis

This protocol, adapted from established research, allows for the simultaneous determination of Fluindapyr

and its five main metabolites in cucumber and other matrices [6].

Sample Preparation and Extraction

Homogenization: Weigh 10.0 ± 0.1 g of a homogenized cucumber sample into a 50 mL centrifuge
tube.

Extraction: Add 10 mL of a mixed extraction solution of acetonitrile and water. Shake vigorously for
1 minute.

Cleanup: Instead of the traditional QuEChERS method, employ Solid-Phase Extraction (SPE) using
a mixed-mode cation exchange cartridge (MCX) for enrichment and cleanup to ensure optimal
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recovery of water-soluble metabolites [6].

Instrumental Analysis via UHPLC-MS/MS

Instrument: Ultrahigh-Performance Liquid Chromatography coupled with Tandem Mass

Spectrometry (UHPLC-MS/MS).
Chromatography: Utilize a C18 reverse-phase column. The mobile phase typically consists of water

and acetonitrile, both with modifiers like 0.1% formic acid, in a gradient elution program.
Mass Spectrometry: Operate in Electrospray Ionization (ESI) positive mode. Use Multiple

Reaction Monitoring (MRM) for high selectivity and sensitivity.
Specific Transitions: For Fluindapyr, monitor the transition from the precursor ion to the

characteristic product ion. The specific ion pair and corresponding MS/MS conditions (collision
energy, etc.) should be established by infusing a standard solution (e.g., 0.5 mg/L) and performing

automatic optimization on the instrument [6].

Method Validation

The method should be validated per guidelines (e.g., EU SANTE/11312/2021) by assessing:

Accuracy: Recovery rates of 70-120% for Fluindapyr and its metabolites.

Precision: Relative standard deviation (RSD) ≤ 20%.
Linearity: A correlation coefficient (R²) ≥ 0.99 for calibration curves.

Sensitivity: Determination of the Limit of Quantification (LOQ) [6].

Application Protocol for Disease Control

For effective control of powdery mildew in cucumber crops, the following integrated protocol is

recommended.

Fungicide Application

Formulation: Fluindapyr is often formulated as a suspension concentrate (SC) and is frequently
combined with other active ingredients (e.g., flutriafol and azoxystrobin in the commercial product

Adastrio) to provide multiple modes of action and manage resistance [5].
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Timing: Apply as a foliar spray at the first sign of disease or preventively when environmental

conditions are favorable for disease development. It has both preventative and curative properties [5].
Use Rate: Adhere to the specific product label. For reference, a related product containing

Fluindapyr has a labeled use rate of 7-9 fl. oz. per acre [5].

Resistance Management Strategy (Anti-Resistance Protocol)

FRAC Rotation: Incorporate Fluindapyr (FRAC Group 7) into a rotating fungicide program with
products from different FRAC groups.

Program Example: A strategic preventative program could follow a sequence like A (FRAC 7) → B
(FRAC 3) → C (FRAC 11) → D (FRAC 50) → E (FRAC U06), repeating the cycle. This ensures no

single high-risk fungicide is applied more than twice in a season, significantly reducing resistance
selection pressure [4].

Use of Protectants: Add a protectant fungicide like chlorothalonil or mancozeb to each application to
provide broad-spectrum protection and further reduce resistance risk [4].

Mechanism of Action and Signaling Pathway

The following diagram illustrates the fungicidal action of Fluindapyr at the cellular level.
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Conclusion

Fluindapyr represents a valuable tool for managing cucumber powdery mildew. Its strength lies in its novel

SDHI mode of action, proven efficacy, and systemic activity. For successful long-term use, it is imperative to

integrate it within a robust anti-resistance strategy that includes the use of tolerant cultivars [4], cultural

practices, and rotation with fungicides from different FRAC groups [4]. The analytical methods provided

will support ongoing research and monitoring efforts for both the parent compound and its metabolites.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://www.smolecule.com/products/s892978?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3249.htm
https://www.chemicalbook.com/article/how-to-synthesize-fluindapyr.htm
https://genomebiology.biomedcentral.com/articles/10.1186/s13059-024-03402-8
https://plant-pest-advisory.rutgers.edu/the-abcs-of-cucurbit-powdery-mildew-control-2-2-2-2-2-2/
https://ag.fmc.com/us/en/fmc-news/fmc-launches-new-three-mode-action-foliar-fungicide-targeting-late-season-diseases
https://www.sciencedirect.com/science/article/abs/pii/S0889157524010068
https://www.smolecule.com/products/b892978#efficacy-of-fluindapyr-against-cucumber-powdery-mildew
https://www.smolecule.com/products/b892978#efficacy-of-fluindapyr-against-cucumber-powdery-mildew
https://www.smolecule.com/products/b892978#efficacy-of-fluindapyr-against-cucumber-powdery-mildew
https://www.smolecule.com/products/b892978#efficacy-of-fluindapyr-against-cucumber-powdery-mildew
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s892978?utm_src=pdf-bulk
https://www.smolecule.com/products/s892978?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/products/s892978?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

